Cas no 137641-31-7 (2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137641-31-7
• MF: C₂₁H₁₇F₃N₂O₂
• MW: 386.367095708847
• CID: 1253793
• PubChem ID: 76851133
• Update Time: 2025-04-20

2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2,4-dimethylphenyl)-6-[3-(trifluoromethyl)phenoxy]-
• 137641-31-7

• Inchi： 1S/C21H17F3N2O2/c1-13-9-10-17(14(2)11-13)26-20(27)18-7-4-8-19(25-18)28-16-6-3-5-15(12-16)21(22,23)24/h3-12H,1-2H3,(H,26,27)
• InChI Key： LXUSJXVTQILLIP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC(C)=CC=2C)=O)=N1)(F)F

Computed Properties

• Exact Mass: 386.12431
• Monoisotopic Mass: 386.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 5.5

Experimental Properties

• PSA: 51.22